2,3-dimethoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,3-dimethoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C18H15N3O5S/c1-25-15-5-3-4-13(16(15)26-2)17(22)20-18-19-14(10-27-18)11-6-8-12(9-7-11)21(23)24/h3-10H,1-2H3,(H,19,20,22)
• InChI Key: KXVJEEBUWCBUQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O5S
• Molecular Weight: 385.4 g/mol

Description

“2,3-dimethoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide” is a compound with the molecular formula C18H15N3O5S. It is a benzamide derivative, which are compounds of biological and pharmaceutical importance. Many amide derivatives have been found to possess antitumor, anti-microbial, anti-HIV, anti-inflammatory, anticonvulsant, anti-bacterial, antifungal, analgesic, and anticancer properties.

Synthesis Analysis

The synthesis of benzamide compounds like “2,3-dimethoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide” often starts from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products are purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

In the title compound, the benzene rings are nearly coplanar, making a dihedral angle of 4.89 (8)°. An intramolecular N—H O hydrogen bond occurs between the imino and methoxy groups. In the crystal, weak C— O hydrogen bonds link the molecules into supramolecular chains propagating along the a-axis direction.

Scientific Research Applications

Antitumor Properties

• Amides, including benzamides, have been explored for their potential antitumor effects. . Investigating the impact of this compound on tumor cell lines could provide valuable insights.